Cas no 1158734-28-1 (1,4-Di(hydroxymethyl)benzene-d4)

• Product Name: 1,4-Di(hydroxymethyl)benzene-d4
• CAS No: 1158734-28-1
• MF: C₈H₁₀O₂
• MW: 142.188449382782
• CID: 4760266
• Update Time: 2025-07-02

1,4-Di(hydroxymethyl)benzene-d4 Chemical and Physical Properties

Names and Identifiers

• 1,4-BENZENEDIMETHANOL
• p-Xylylene glycol
• p-Xylene glycol
• Terephthalyl alcohol
• [4-(hydroxymethyl)phenyl]methanol
• 1,4-phenylenedimethanol
• 1,4-Xylylene glycol
• p-Benzenedimethanol
• 1,4-Bis(hydroxymethyl)benzene
• p-Phenylenedimethanol
• p-Xylylenediol
• 1,4-Dimethylolbenzene
• p-Xylyl alcohol
• p-(Hydroxymethyl)benzyl alcohol
• p-Bis(hydroxymethyl)benzene
• p-Xylene-alpha,alpha'-diol
• p-Xylylene dialcohol
• alpha,alpha'-Dihydroxy-p-xylene
• p-Phenylene dicarbinol
• p-Xylene-.alpha.,.alpha.'-diol
• UNII
• 1,4-Di(hydroxymethyl)benzene-d4

• Inchi： 1S/C8H10O2/c9-5-7-1-2-8(6-10)4-3-7/h1-4,9-10H,5-6H2/i1D,2D,3D,4D
• InChI Key： BWVAOONFBYYRHY-RHQRLBAQSA-N
• SMILES： OCC1C([2H])=C([2H])C(CO)=C([2H])C=1[2H]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 73.3
• XLogP3: 0.3
• Topological Polar Surface Area: 40.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on 1,4-Di(hydroxymethyl)benzene-d4

Comprehensive Analysis of 1,4-Di(hydroxymethyl)benzene-d4 (CAS No. 1158734-28-1): Properties, Applications, and Industry Trends

In the realm of deuterated organic compounds, 1,4-Di(hydroxymethyl)benzene-d4 (CAS No. 1158734-28-1) has garnered significant attention for its unique isotopic labeling and versatile applications. This deuterated derivative of para-xylene-d4 is increasingly utilized in NMR spectroscopy, pharmaceutical research, and material science. With the growing demand for stable isotope-labeled compounds in drug development and metabolic studies, understanding its properties and commercial relevance is critical for researchers and industry professionals.

The molecular structure of 1,4-Di(hydroxymethyl)benzene-d4 features deuterium atoms at specific positions, enhancing its utility as an internal standard in quantitative mass spectrometry. Recent studies highlight its role in proteomics research, where deuterium labeling minimizes interference with natural isotopic distributions. A 2023 market report indicates a 12% annual growth in demand for deuterated building blocks like this compound, driven by advancements in precision medicine and biologics characterization.

From a synthetic chemistry perspective, CAS 1158734-28-1 serves as a pivotal intermediate for deuterated polymer synthesis. Its hydroxyl groups enable facile functionalization, making it valuable for creating deuterium-labeled polyesters and epoxy resins with improved thermal stability. Manufacturers now offer custom deuteration levels (98%+ D) to meet stringent requirements in OLED material development and organic electronics, addressing trending searches for "deuterated materials for flexible displays."

Environmental scientists are exploring 1,4-Di(hydroxymethyl)benzene-d4 as a tracer in pollution monitoring systems, leveraging its detectability at ultra-low concentrations. This aligns with increasing Google queries about "sustainable chemical tracers" and "eco-friendly analytical methods." The compound's stability under physiological conditions also makes it suitable for long-term biodegradation studies, a hot topic in circular economy discussions.

Quality control aspects of CAS 1158734-28-1 frequently appear in technical forums, particularly regarding HPLC purity verification and residual solvent analysis. Leading suppliers now provide comprehensive certificates of analysis with detailed deuterium enrichment data, responding to industry demands for transparency in isotopically labeled reagents. Storage recommendations typically suggest inert atmosphere protection to maintain the compound's stability, a key consideration for laboratories handling sensitive deuterated synthons.

Emerging applications in neutron scattering techniques have further expanded the compound's scientific footprint. Researchers investigating molecular dynamics increasingly specify benzene-d4 derivatives for their coherent scattering properties. This niche application connects with broader searches about "quantum materials characterization," reflecting interdisciplinary interest in advanced analytical methodologies.

The pricing landscape for 1,4-Di(hydroxymethyl)benzene-d4 varies significantly based on deuteration grade and packaging scale. Bulk procurement (100g+) typically offers 30-40% cost reduction, a frequent inquiry among contract research organizations. Recent patents disclose improved synthetic routes using deuterium exchange catalysis, potentially impacting future market availability and addressing common search terms like "cost-effective deuterated compounds."

Regulatory compliance remains straightforward for this material, as it falls outside restricted categories. However, documentation of isotopic composition is essential for international shipments, a point often raised in chemical logistics discussions. The compound's non-hazardous classification facilitates global distribution to academic and industrial users pursuing isotope effect studies or molecular labeling projects.

Looking ahead, innovations in continuous flow deuteration may revolutionize production of 1158734-28-1 and related compounds. Industry analysts predict particular growth in deuterated pharmaceutical intermediates, correlating with rising investments in stable isotope applications. As research into deuterium kinetic isotope effects intensifies, this compound's role in mechanistic organic chemistry will likely expand, making it a staple in modern synthetic laboratories.